Cas no 2096339-03-4 (2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde)

2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a boronic ester derivative featuring a benzaldehyde core functionalized with a benzyloxy group and a pinacol boronate moiety. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling efficient aryl-aryl bond formation. The pinacol boronate group enhances handling and storage stability compared to free boronic acids, while the benzyloxy substituent offers selective deprotection opportunities for further functionalization. Its high purity and consistent performance make it valuable in pharmaceutical and materials science research, particularly in the synthesis of complex aromatic frameworks. Suitable for controlled environments, it requires storage under inert conditions to maintain integrity.
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde structure
2096339-03-4 structure
Product Name:2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde
CAS No:2096339-03-4
MF:C20H23BO4
MW:338.205226182938
MDL:MFCD16294499
CID:4675138
PubChem ID:71306513
Update Time:2025-10-28

2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester
    • 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
    • 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
    • AMTB198
    • OR303467
    • 2-(benzyloxy)-5-(tetramethyl-1,3,2-dioxabor
    • 2096339-03-4
    • AS-2406
    • 2-phenylmethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • MFCD16294499
    • F76300
    • AKOS016339821
    • CS-0177827
    • 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde
    • MDL: MFCD16294499
    • Inchi: 1S/C20H23BO4/c1-19(2)20(3,4)25-21(24-19)17-10-11-18(16(12-17)13-22)23-14-15-8-6-5-7-9-15/h5-13H,14H2,1-4H3
    • InChI Key: WCYUTUPOLUMDFG-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C=O)C=2)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 338.169
  • Monoisotopic Mass: 338.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Security Information

2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B316133-50mg
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
2096339-03-4
50mg
$ 50.00 2022-06-07
TRC
B316133-100mg
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
2096339-03-4
100mg
$ 65.00 2022-06-07
TRC
B316133-500mg
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
2096339-03-4
500mg
$ 95.00 2022-06-07
AK Scientific
AMTB198-250mg
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester
2096339-03-4 95%
250mg
$39 2025-02-18
AK Scientific
AMTB198-1g
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester
2096339-03-4 95%
1g
$101 2025-02-18
AK Scientific
AMTB198-5g
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester
2096339-03-4 95%
5g
$394 2025-02-18
Apollo Scientific
OR303467-500mg
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
2096339-03-4
500mg
£80.00 2023-09-02
Apollo Scientific
OR303467-1g
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
2096339-03-4
1g
£95.00 2023-09-02
Apollo Scientific
OR303467-5g
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
2096339-03-4
5g
£286.00 2023-09-02
abcr
AB264344-1 g
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester; .
2096339-03-4
1g
€148.70 2023-04-27

Additional information on 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde

Introduction to 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4)

2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzaldehyde moiety, a benzyloxy group, and a boronic acid derivative. These functional groups endow the molecule with a wide range of chemical reactivity and potential applications in various scientific and industrial domains.

The benzyloxy group in the compound is a common protecting group used in organic synthesis to prevent unwanted reactions at the hydroxyl (-OH) position. This group can be readily introduced and removed under mild conditions, making it an attractive choice for synthetic chemists. The boronic acid derivative (specifically the 1,3,2-dioxaborolane ring) is a key feature that allows for efficient coupling reactions via Suzuki-Miyaura cross-coupling, a widely used method in the synthesis of complex organic molecules and pharmaceuticals.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The benzaldehyde moiety is known to play a crucial role in modulating biological activities by interacting with specific protein targets.

In the context of drug discovery and development, 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde serves as an important intermediate for the synthesis of more complex molecules. Its use in Suzuki-Miyaura cross-coupling reactions allows for the introduction of various functional groups and substituents, thereby expanding the chemical space available for exploration. This flexibility is particularly valuable in the optimization of lead compounds to enhance their pharmacological properties.

Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis and industrial applications. Researchers have reported successful syntheses of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde using both classical and modern synthetic methods. These methods include transition-metal-catalyzed reactions and organocatalytic approaches, which offer high yields and selectivity.

The potential applications of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde extend beyond medicinal chemistry. In materials science, this compound can be used as a building block for the synthesis of functional polymers and materials with unique optical and electronic properties. The presence of the boronic acid derivative allows for facile post-polymerization modifications through click chemistry reactions.

In summary, 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and chemical reactivity make it an invaluable tool for researchers working on synthetic organic chemistry and medicinal chemistry projects. As research continues to advance in these areas, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd